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Compound of Interest

Compound Name: PFI-3

Cat. No.: B1150033

For researchers, scientists, and drug development professionals handling PFI-3, a selective
chemical inhibitor of SMARCA (2/4) and PBI (5) bromodomains, adherence to proper disposal
procedures is critical for laboratory safety and environmental protection.[1] While specific
disposal instructions for PFI-3 are not readily available, this guide provides a comprehensive
framework based on the handling of similar chemical compounds, such as BET bromodomain
inhibitors, and general laboratory safety protocols.

Core Principles for Chemical Disposal

When handling and disposing of PFI-3, it is imperative to consult your institution's specific
safety guidelines and local regulations. The following procedures are based on general best
practices for chemical waste management in a laboratory setting.

Personal Protective Equipment (PPE): Before beginning any disposal-related activities, ensure
you are wearing appropriate PPE:

o Safety goggles
o Chemical-resistant gloves
e Lab coat

Waste Segregation: Proper segregation of chemical waste is fundamental to safe disposal.
PFI-3 waste should be categorized and collected as follows:
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» Solid Waste: Unused or expired PFI-3 powder, contaminated lab materials (e.g., weigh
boats, contaminated gloves, bench paper).

e Liquid Waste: Solutions containing PFI-3, such as those prepared in DMSO.[1]

e Sharps Waste: Contaminated needles, syringes, or other sharp objects.

Step-by-Step Disposal Protocol

 Identify and Label Waste Containers: Use clearly labeled, leak-proof containers designated
for chemical waste. The label should include:

o The words "Hazardous Waste"

o The full chemical name: (E)-1-(2-hydroxyphenyl)-3-((1R,4R)-5-(pyridin-2-yl)-2,5-
diazabicyclo[2.2.1]heptan-2-yl)prop-2-en-1-one (PFI-3)[2]

o The concentration of PFI-3 in liquid waste
o Any other solvents or chemicals present
o The date of accumulation

e Collect Waste:

o Solid PFI-3: Carefully transfer any unused or waste PFI-3 powder into the designated solid
hazardous waste container. Avoid creating dust.

o Contaminated Materials: Place all items that have come into direct contact with PFI-3
(e.q., pipette tips, wipes) into the solid hazardous waste container.

o Liquid Solutions: Pour PFI-3 solutions into the designated liquid hazardous waste
container. Do not mix incompatible chemicals.

o Storage of Waste:

o Store waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials.
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o Keep containers tightly sealed to prevent spills or evaporation.

o Arrange for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste.

o Follow all institutional and local regulations for the final disposal of chemical waste.
Professional waste disposal services will ensure that the chemical is handled and
disposed of in an environmentally responsible manner.

Accidental Release Measures

In the event of a spill, the following steps should be taken:

o Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and
ensure adequate ventilation.[3]

o Contain the Spill: For liquid spills, use an absorbent material like diatomite or universal
binders to contain the substance.[3] For solid spills, carefully sweep or scoop the material to
avoid creating dust.

o Clean the Area: Decontaminate the affected surfaces by scrubbing with alcohol.[3]

» Dispose of Cleanup Materials: All materials used for cleanup should be placed in a sealed,
labeled hazardous waste container for proper disposal.[3]

PFI-3 Chemical and Physical Properties

A summary of key quantitative data for PFI-3 is provided below for easy reference during
handling and disposal procedures.
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Property Value

Molecular Formula C19H19N302[1][2][4]

Molecular Weight 321.37 g/mol [1][4]

CAS Number 1819363-80-8[1]

Form Solid[4]

Solubility Soluble in DMSO (up to 32.1 mg/mL)[1]
Storage (Powder) -20°C for 3 years[1]

Storage (In Solvent) -80°C for 1 year[1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of PFI-3, from
initial handling to final disposal.
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Caption: Logical workflow for the safe disposal of PFI-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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